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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the handling and disposal of Strontium peroxide (SrO₂), a strong oxidizer. Adherence to

these protocols is essential for ensuring a safe laboratory environment for all researchers,

scientists, and drug development professionals.

Strontium peroxide presents significant, though manageable, risks. It may intensify fire and

can cause skin, eye, and respiratory irritation.[1][2][3] This guide will provide the necessary

step-by-step procedures to mitigate these hazards effectively.

Recommended Personal Protective Equipment
(PPE)
The appropriate selection and use of PPE are the first line of defense against chemical

exposure. The following table summarizes the required and recommended PPE for handling

Strontium peroxide.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield are required.[1][4]

Protects against dust,

splashes, and potential

projectiles.

Skin Protection

Chemical-resistant gloves

(e.g., PVC, nitrile rubber) are

mandatory. A complete

protective suit and a PVC

apron are also recommended.

[1][4]

Prevents skin irritation and

absorption.[1][2] Note: Do not

use cotton or leather gloves.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used,

especially where dust may be

generated or if ventilation is

inadequate.[1][2]

Protects against inhalation of

irritating dust particles.[1][2][3]

Footwear

Non-sparking safety footwear

is recommended. PVC over-

shoes can protect leather

footwear from contamination.

[4]

Prevents ignition from static

discharge and protects from

spills.

Operational Plan: Step-by-Step Handling Protocol
Strict adherence to the following procedures is critical for minimizing risk during the handling

and use of Strontium peroxide.

1. Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[2][5]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2][5]
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Remove all combustible materials and ignition sources from the handling area.[5][6]

Confirm that all personnel are trained on the specific hazards and handling requirements of

Strontium peroxide.[5]

2. Handling:

Wear all required PPE as detailed in the table above before handling the substance.

Avoid the formation of dust.[1][3] If transferring the material, do so carefully to minimize

airborne particles.

Use only compatible tools and containers. Avoid contact with organic materials, reducing

agents, and finely powdered metals.[7]

Keep containers tightly closed when not in use.[1][3]

3. Storage:

Store Strontium peroxide in a cool, dry, and well-ventilated area.[1][5]

Store in tightly sealed containers.[1][3]

Keep away from combustible materials and incompatible substances.[2][5]

Emergency and Disposal Plan
Spill Response:

In the event of a Strontium peroxide spill, follow these steps:

Evacuate all non-essential personnel from the immediate area.[5]

Remove all sources of ignition.[5]

Wearing the appropriate PPE, carefully sweep or vacuum the spilled material and place it

into a designated, sealed container for disposal.[2][5] Avoid creating dust.

Ventilate the area of the spill.[5]
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First Aid:

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and plenty of

water. Seek medical attention if irritation occurs.

[1][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][3]

Disposal:

Strontium peroxide waste is considered hazardous.[5]

Dispose of waste in a sealed, properly labeled container.

Consult with your institution's environmental health and safety (EHS) department or a

licensed professional waste disposal service for proper disposal procedures in accordance

with local, state, and federal regulations.[1][5]
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Safe Handling Workflow for Strontium Peroxide

Preparation Handling & Use

Spill & Waste Disposal

Verify Eyewash & Safety Shower Functionality Ensure Proper Ventilation (Fume Hood) Remove Combustibles & Ignition Sources Don Appropriate PPE Minimize Dust Formation Use Compatible Equipment

Spill Occurs

Keep Container Closed When Not in Use

Generate Waste

Follow Spill Response Protocol

Dispose as Hazardous Waste per EHS Guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074079#personal-protective-equipment-for-handling-
strontium-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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